Cas no 2777-65-3 (10-Undecynoic acid)

• Product Name: 10-Undecynoic acid
• CAS No: 2777-65-3
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• MDL: MFCD00014389
• CID: 84479
• PubChem ID: 87577784
• Update Time: 2025-06-28

10-Undecynoic acid Chemical and Physical Properties

Names and Identifiers

• Undec-10-ynoic acid
• 10-Undecynoic acid
• 10-udecynoic acid
• EINECS 220-471-8
• Hendecynoic acid
• undec-11-ynoic acid
• undeca-10-ynoic acid
• undecynoic acid
• UNII-2F79G7H1WY
• 2F79G7H1WY
• OAOUTNMJEFWJPO-UHFFFAOYSA-N
• C11H18O2
• SBB008483
• LMFA01030618
• STL554898
• OR52344
• AX8033010
• U0054
• ST50825
• Undec-10-ynoicacid
• NS00028365
• 10-Undecynoic acid, 95%
• 10-HENDECYNOIC ACID
• SCHEMBL40510
• Q18611669
• FT-0607205
• 4-02-00-01738 (Beilstein Handbook Reference)
• MFCD00014389
• CHEBI:185054
• W-200273
• LCZC1163
• CS-0160163
• GEO-02443
• AS-57177
• SY048514
• J-802018
• Undec-1-yn-11-oic acid
• 10-ENYL UNDECENOIC
• 2777-65-3
• AT18751
• AKOS001592014
• BRN 1704918
• DTXSID2075219
• DB-047276
• DTXCID5037731
• 10-Hendecynoic Acid;

• MDL： MFCD00014389
• Inchi： 1S/C11H18O2/c1-2-3-4-5-6-7-8-9-10-11(12)13/h1H,3-10H2,(H,12,13)
• InChI Key： OAOUTNMJEFWJPO-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCC#C)=O
• BRN： 1704918

Computed Properties

• Exact Mass: 182.13100
• Monoisotopic Mass: 182.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Density: 0.9898 (rough estimate)
• Melting Point: 42.0 to 46.0 deg-C
• Boiling Point: 180°C/15mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.4066 (estimate)
• Water Partition Coefficient: Sparingly Soluble in water.
• PSA: 37.30000
• LogP: 2.82500
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

10-Undecynoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10-23
• RTECS：YQ3683000
• Hazardous Material Identification：
• Storage Condition：4° CStore…,-4℃Store…Better
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Material Chemicals Electrical Materials

Additional information on 10-Undecynoic acid

Introduction to 10-Undecynoic acid (CAS No. 2777-65-3)

10-Undecynoic acid, with the chemical formula C₁₁H₁₄O₂, is a significant compound in the field of organic chemistry and pharmaceutical research. Its unique structure, featuring a terminal alkyne group and a carboxylic acid moiety, makes it a versatile intermediate in synthetic chemistry. This compound has garnered attention due to its potential applications in drug development, material science, and fine chemical synthesis. The CAS number 2777-65-3 uniquely identifies this substance, ensuring precise classification and regulatory compliance in various industrial and academic settings.

The molecular structure of 10-Undecynoic acid consists of an undecyl chain terminated by an alkyne functional group (—C≡CH) and a carboxylic acid group (—COOH). This bifunctional nature allows for diverse chemical transformations, making it a valuable building block in organic synthesis. The alkyne group can participate in various reactions such as hydrogenation, halogenation, and cross-coupling reactions, while the carboxylic acid group can undergo esterification, amidation, and other acylation reactions. These properties have positioned 10-Undecynoic acid as a key intermediate in the synthesis of more complex molecules.

In recent years, 10-Undecynoic acid has been explored for its potential applications in pharmaceutical research. The terminal alkyne group provides a reactive site for the introduction of various pharmacophores, enabling the design of novel drug candidates. For instance, researchers have utilized 10-Undecynoic acid to synthesize derivatives with anti-inflammatory, antimicrobial, and anticancer properties. The carboxylic acid moiety further enhances its utility by allowing for conjugation with biomolecules such as peptides and proteins, facilitating the development of targeted therapies.

One of the most intriguing aspects of 10-Undecynoic acid is its role in materials science. The compound's ability to form stable polymers and copolymers has led to its use in the development of advanced materials with tailored properties. For example, 10-Undecynoic acid has been employed in the synthesis of polyalkynes with high thermal stability and mechanical strength. These materials find applications in aerospace, automotive industries, and electronic components where performance under extreme conditions is critical.

The synthesis of 10-Undecynoic acid typically involves the hydration of 1-decyne using acidic or basic catalysts. This reaction proceeds via electrophilic addition to the alkyne triple bond, yielding the corresponding carboxylic acid derivative. Recent advancements in catalytic systems have improved the efficiency and selectivity of this process, making it more sustainable and scalable for industrial production. Additionally, green chemistry approaches have been explored to minimize waste and reduce energy consumption during synthesis.

From a regulatory perspective, 10-Undecynoic acid (CAS No. 2777-65-3) is subject to standard chemical safety protocols to ensure safe handling and storage. While it is not classified as a hazardous material under current regulations, proper precautions must be taken to prevent exposure during laboratory or industrial use. Safety data sheets (SDS) provide comprehensive information on handling procedures, storage conditions, and emergency measures in case of accidental exposure.

The future prospects for 10-Undecynoic acid are promising, with ongoing research focusing on expanding its applications in drug discovery and material science. Innovations in synthetic methodologies are expected to further enhance its utility as an intermediate for complex molecule construction. Additionally, collaborations between academia and industry are likely to drive new developments that leverage the unique properties of this compound.

In conclusion,10-Undecynoic acid represents a fascinating compound with diverse applications across multiple scientific disciplines. Its structural features enable a wide range of chemical transformations, making it indispensable in pharmaceutical research and advanced material development. As our understanding of its properties continues to grow,10-Undecynoic acid will undoubtedly play an increasingly important role in shaping the future of chemistry and related fields.